Cas no 1251571-64-8 (2-{6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido4,3-dpyrimidin-3-yl}-N-(2-fluorophenyl)acetamide)
2-{6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido4,3-dpyrimidin-3-yl}-N-(2-fluorophenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido4,3-dpyrimidin-3-yl}-N-(2-fluorophenyl)acetamide
- 2-(6-benzyl-4-oxo-7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-3-yl)-N-(2-fluorophenyl)acetamide
- 2-{6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-3-yl}-N-(2-fluorophenyl)acetamide
- F3406-5948
- 1251571-64-8
- AKOS024484537
- 2-(6-benzyl-4-oxo-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-3(4H)-yl)-N-(2-fluorophenyl)acetamide
-
- Inchi: 1S/C22H21FN4O2/c23-18-8-4-5-9-20(18)25-21(28)14-27-15-24-19-10-11-26(13-17(19)22(27)29)12-16-6-2-1-3-7-16/h1-9,15H,10-14H2,(H,25,28)
- InChI Key: LQJCHRHASFLJJF-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC=C1F)(=O)CN1C=NC2CCN(CC3=CC=CC=C3)CC=2C1=O
Computed Properties
- Exact Mass: 392.165
- Monoisotopic Mass: 392.165
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 686
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65A^2
- XLogP3: 1.9
2-{6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido4,3-dpyrimidin-3-yl}-N-(2-fluorophenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3406-5948-2μmol |
2-{6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-3-yl}-N-(2-fluorophenyl)acetamide |
1251571-64-8 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3406-5948-5μmol |
2-{6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-3-yl}-N-(2-fluorophenyl)acetamide |
1251571-64-8 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-5948-10μmol |
2-{6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-3-yl}-N-(2-fluorophenyl)acetamide |
1251571-64-8 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-5948-20μmol |
2-{6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-3-yl}-N-(2-fluorophenyl)acetamide |
1251571-64-8 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3406-5948-1mg |
2-{6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-3-yl}-N-(2-fluorophenyl)acetamide |
1251571-64-8 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3406-5948-2mg |
2-{6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-3-yl}-N-(2-fluorophenyl)acetamide |
1251571-64-8 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3406-5948-3mg |
2-{6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-3-yl}-N-(2-fluorophenyl)acetamide |
1251571-64-8 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-5948-4mg |
2-{6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-3-yl}-N-(2-fluorophenyl)acetamide |
1251571-64-8 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3406-5948-5mg |
2-{6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-3-yl}-N-(2-fluorophenyl)acetamide |
1251571-64-8 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-5948-10mg |
2-{6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-3-yl}-N-(2-fluorophenyl)acetamide |
1251571-64-8 | 10mg |
$79.0 | 2023-09-10 |
2-{6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido4,3-dpyrimidin-3-yl}-N-(2-fluorophenyl)acetamide Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 2-{6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido4,3-dpyrimidin-3-yl}-N-(2-fluorophenyl)acetamide
Comprehensive Analysis of 2-{6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido4,3-dpyrimidin-3-yl}-N-(2-fluorophenyl)acetamide (CAS No. 1251571-64-8)
The compound 2-{6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido4,3-dpyrimidin-3-yl}-N-(2-fluorophenyl)acetamide (CAS No. 1251571-64-8) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique pyrido[4,3-d]pyrimidine core and fluorophenyl moiety make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and autoimmune diseases.
Recent studies highlight the role of pyrido[4,3-d]pyrimidine derivatives in modulating cellular signaling pathways. The benzyl and fluorophenyl groups in this compound enhance its binding affinity to specific protein targets, a feature highly sought after in drug discovery. With the rise of personalized medicine, molecules like CAS No. 1251571-64-8 are being explored for their selectivity and minimal off-target effects, addressing a key concern in modern pharmacology.
The synthesis of 2-{6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido4,3-dpyrimidin-3-yl}-N-(2-fluorophenyl)acetamide involves multi-step organic reactions, including condensation and amidation. Its acetamide linkage contributes to improved solubility and bioavailability, critical factors in drug development. As the pharmaceutical industry shifts toward greener chemistry, optimizing the synthesis of such compounds with reduced environmental impact remains a hot topic.
In computational chemistry, CAS No. 1251571-64-8 is frequently modeled to predict its interactions with biological targets. Molecular docking studies suggest its potential efficacy against enzymes like PI3K and mTOR, which are central to cancer progression. This aligns with the increasing use of AI-driven drug design, where researchers leverage machine learning to accelerate the identification of novel therapeutics.
Another area of interest is the compound’s metabolic stability. The presence of the fluorophenyl group may reduce susceptibility to oxidative degradation, extending its half-life in vivo. Such properties are crucial for oral drug formulations, a focus of many pharmaceutical companies aiming to improve patient compliance.
Beyond oncology, 2-{6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido4,3-dpyrimidin-3-yl}-N-(2-fluorophenyl)acetamide is being investigated for inflammatory diseases. Its ability to inhibit pro-inflammatory cytokines could position it as a viable alternative to biologics, which are often costly and require invasive administration. This resonates with the global push for affordable, small-molecule therapies.
In summary, CAS No. 1251571-64-8 represents a versatile scaffold with broad therapeutic potential. Its structural features, including the pyrido[4,3-d]pyrimidine backbone and fluorophenyl substitution, make it a subject of ongoing research. As science advances, this compound may pave the way for innovative treatments in precision medicine and beyond.
1251571-64-8 (2-{6-benzyl-4-oxo-3H,4H,5H,6H,7H,8H-pyrido4,3-dpyrimidin-3-yl}-N-(2-fluorophenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)